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Compound of Interest

Compound Name: NCI-006

Cat. No.: B11935945

NCI-006 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and formulation of NCI-006 for
experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is NCI-006 and what is its mechanism of action?

Al: NCI-006 is a potent and orally active small molecule inhibitor of lactate dehydrogenase
(LDH), targeting both LDHA and LDHB isoforms with IC50 values of 0.06 uM and 0.03 pyM,
respectively.[1] Its primary mechanism of action is the inhibition of glycolysis, the metabolic
pathway that converts glucose into lactate. By blocking LDH, NCI-006 prevents the conversion
of pyruvate to lactate, leading to a decrease in lactate production and the inhibition of tumor
growth.[1] This inhibition of glycolysis can also induce apoptosis in cancer cells.[1]

Q2: What are the recommended solvents for dissolving NCI-006 for in vitro experiments?

A2: For in vitro experiments, NCI-006 should be dissolved in dimethyl sulfoxide (DMSO) to
prepare a stock solution.[2][3][4]

Q3: How should I prepare NCI-006 for in vivo animal studies?
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A3: For in vivo administration, particularly for intravenous injection, a specific formulation
protocol is required. The powdered compound should be dissolved in a solution of 0.1N NaOH
and PBS. The pH of the resulting solution must then be carefully adjusted to a physiological
range of 7.4-7.8 by the dropwise addition of 1N HCI.[3][4]

Q4: What is the observed effect of NCI-006 on cellular metabolism?

A4: NCI-006 inhibits glycolysis, which can be observed as a reduction in the extracellular
acidification rate (ECAR) in cancer cells.[1] Interestingly, inhibition of LDH by NCI-006 can lead
to a metabolic rewiring in tumor cells, causing them to increase their reliance on mitochondrial
respiration for energy production.[5] This has led to studies combining NCI-006 with inhibitors
of mitochondrial complex 1, such as IACS-010759, to achieve a synergistic anti-tumor effect.[1]

[5]
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Issue

Possible Cause

Recommended Solution

Precipitation of NCI-006 in cell

culture medium.

The final concentration of
DMSO from the stock solution
is too high, causing the
compound to precipitate out of

the aqueous medium.

Ensure the final concentration
of DMSO in your cell culture
medium is kept low, typically
below 0.5%, to maintain
solubility. Prepare intermediate
dilutions of the NCI-006 stock

in culture medium if necessary.

Difficulty dissolving NCI-006

powder for in vivo formulation.

The compound may not be
fully solubilizing in the initial
NaOH/PBS mixture.

Gently warm the solution and
use a vortex to aid dissolution.
Ensure the pH is within the
recommended range of 7.4-
7.8, as solubility can be pH-
dependent. Prepare the

solution fresh before each use.

Inconsistent results in cellular

assays.

Degradation of NCI-006 in the

stock solution.

Aliquot the DMSO stock
solution into smaller, single-
use volumes and store them at
-20°C or -80°C to minimize
freeze-thaw cycles. Protect the

stock solution from light.

Limited anti-tumor effect in in
vivo studies with oral

administration.

Poor oral bioavailability and

inconsistent absorption.

For more consistent and
potent systemic exposure,
intravenous (IV) administration
is recommended. The IV
formulation ensures higher and
more sustained plasma and
tumor concentrations of NCI-
006.

Quantitative Data

NCI-006 Solubility and Formulation Data
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Parameter

Value

Solvent/Vehicle

Notes

Maximum Solubility

Data not publicly

available

DMSO

While a 10 mM stock
solution in DMSO is
commonly prepared,
the upper limit of
solubility has not been
specified in the

reviewed literature.

Maximum Solubility

Data not publicly

available

Aqueous Solutions

NCI-006 is poorly
soluble in aqueous
solutions at neutral
pH.

In Vitro Stock Solution

Concentration

10 mM

DMSO

Standard
concentration for
preparing working
dilutions for cell-based
assays.[2][3][4]

In Vivo Formulation

Concentration

10 mg/mL

0.1 N NaOH in PBS,
pH 7.4-7.8

This formulation is
suitable for
intravenous
administration in

animal models.[4]

Experimental Protocols

Protocol for Preparing NCI-006 Stock Solution for In
Vitro Experiments

o Materials:

o NCI-006 powder

o Dimethyl sulfoxide (DMSOQ), sterile, cell culture grade

e Procedure:
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1. Aseptically weigh the desired amount of NCI-006 powder in a sterile microcentrifuge tube.
2. Add the appropriate volume of sterile DMSO to achieve a 10 mM stock solution.

3. Vortex the tube until the powder is completely dissolved. Gentle warming may be applied if

necessary.

4. Aliquot the stock solution into smaller, single-use sterile tubes to avoid repeated freeze-

thaw cycles.
5. Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Preparing NCI-006 Formulation for In Vivo
Intravenous Administration

o Materials:

o

NCI-006 powder

[¢]

0.1 N Sodium Hydroxide (NaOH) solution, sterile

[¢]

Phosphate-Buffered Saline (PBS), sterile

o

1 N Hydrochloric Acid (HCI) solution, sterile

Sterile tubes and filtration devices

o

e Procedure:
1. Weigh the required amount of NCI-006 powder.

2. Dissolve the powder in a volume of 0.1 N NaOH equivalent to 18% of the final desired
volume.[3]

3. Add sterile PBS to bring the solution to the final volume. The target concentration is
typically 10 mg/mL.[4]

4. Gently mix the solution until the NCI-006 is fully dissolved.
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5. Carefully adjust the pH of the solution to 7.4-7.8 by adding 1 N HCI dropwise while
monitoring with a calibrated pH meter.

6. Sterile-filter the final solution through a 0.22 um filter into a sterile container.

7. This formulation should be prepared fresh before use. It can be stored at 4°C for up to one
week.[3]
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Click to download full resolution via product page

Caption: Mechanism of action of NCI-006 in cancer cells.
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Caption: General experimental workflow for NCI-006 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NCI-006 solubility and formulation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935945#nci-006-solubility-and-formulation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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